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Compound of Interest

Compound Name: Indolin-5-ol hydrobromide

CAS No.: 1221257-43-7

Cat. No.: B2756181

Get Quote

An In-Depth Guide to the 1H NMR Spectral Analysis of Indolin-5-ol Hydrobromide: A

Comparative Approach

Introduction
Indolin-5-ol and its derivatives are crucial intermediates in the synthesis of various

pharmacologically active compounds. As with any synthetic molecule destined for drug

development, unambiguous structural confirmation is paramount. Nuclear Magnetic Resonance

(NMR) spectroscopy, particularly 1H NMR, stands as the gold standard for elucidating

molecular structure in solution. This guide provides a detailed analysis of the 1H NMR

spectrum of Indolin-5-ol hydrobromide, a common salt form that enhances stability and

solubility.

This document moves beyond a simple peak list, offering a comparative analysis against its

parent compound, Indoline, and its free-base counterpart, 5-Hydroxyindoline. By examining the

spectral shifts and coupling patterns across these analogs, we can gain a deeper

understanding of the electronic effects of substituents and protonation state, thereby providing

a robust, self-validating framework for structural verification.
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Part 1: The Analyte – Indolin-5-ol Hydrobromide
Indolin-5-ol hydrobromide possesses a bicyclic structure with a hydroxyl group on the

aromatic ring and a protonated secondary amine in the five-membered ring. The protonation of

the indoline nitrogen to an ammonium salt (-NH2+) is a key feature, as it significantly influences

the electronic environment of the entire molecule, leading to predictable and informative

changes in the 1H NMR spectrum.

Structure and Proton Numbering:

Caption: Workflow for 1H NMR Spectrum Acquisition and Analysis.

Caption: Spin-Spin Coupling Network in Indolin-5-ol.

Conclusion
The 1H NMR spectrum of Indolin-5-ol hydrobromide is characterized by distinct signals

whose chemical shifts are heavily influenced by the electron-withdrawing nature of the

protonated amine. The downfield shift of all protons, particularly the aliphatic H-2 protons

adjacent to the nitrogen, serves as a key indicator of the hydrobromide salt formation. By

comparing this spectral data with that of indoline and 5-hydroxyindoline, a clear and logical

trend of chemical shifts emerges, reinforcing the structural assignment. This comparative

methodology, combined with a robust experimental protocol, provides researchers with a high

degree of confidence in the structural elucidation of this important pharmaceutical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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